Cas no 75329-65-6 (1-(benzyloxy)pentane-2,4-dione)
75329-65-6 structure
Product Name:1-(benzyloxy)pentane-2,4-dione
CAS No:75329-65-6
MF:C12H14O3
MW:206.237763881683
CID:2111416
PubChem ID:20070570
Update Time:2025-04-21
1-(benzyloxy)pentane-2,4-dione Chemical and Physical Properties
Names and Identifiers
-
- 1-(benzyloxy)pentane-2,4-dione
- SCHEMBL9622282
- 75329-65-6
- DA-30708
- MXQSHDZHEJAGGC-UHFFFAOYSA-N
-
- Inchi: 1S/C12H14O3/c1-10(13)7-12(14)9-15-8-11-5-3-2-4-6-11/h2-6H,7-9H2,1H3
- InChI Key: MXQSHDZHEJAGGC-UHFFFAOYSA-N
- SMILES: O(CC(CC(C)=O)=O)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 206.094294304Da
- Monoisotopic Mass: 206.094294304Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 43.4Ų
1-(benzyloxy)pentane-2,4-dione Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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